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Compound of Interest

Compound Name: CC-401 dihydrochloride

Cat. No.: B1150315

CC-401 Dihydrochloride: Technical Support
Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the long-term storage, handling, and
troubleshooting of CC-401 dihydrochloride.

Frequently Asked Questions (FAQSs)

What is CC-401 dihydrochloride?

CC-401 dihydrochloride is a potent and selective inhibitor of c-Jun N-terminal kinase (JNK).[1]
[2] It competitively binds to the ATP-binding site of JNK, demonstrating high affinity with Ki
values in the range of 25-50 nM.[3] This inhibition is highly selective, with over 40-fold
selectivity for INK compared to other kinases like p38, ERK, and IKK2.[2]

What are the primary research applications of CC-401 dihydrochloride?

CC-401 dihydrochloride is utilized in research to investigate the role of the JNK signaling
pathway in various cellular processes and disease models. It has been shown to be
hepatoprotective and to inhibit the replication of human cytomegalovirus (HCMV).

Storage and Handling
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How should CC-401 dihydrochloride be stored for long-term use?
For long-term stability, CC-401 dihydrochloride should be stored at -20°C.[1][4]

Quantitative Storage Recommendations

Parameter Recommendation Source

Long-Term Storage

-20°C [1](4]
Temperature
Short-Term Storage

2-8°C [4]
Temperature
Form Powder [1]
Color White to beige [1]

What are the proper handling procedures for CC-401 dihydrochloride?

Standard laboratory safety protocols should be followed when handling CC-401
dihydrochloride. This includes:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye
protection.[4]

Ventilation: Use in a well-ventilated area.[4]

Hygiene: Wash hands thoroughly after handling. Avoid contact with skin and eyes.[4]

Ingestion and Inhalation: Avoid ingestion and inhalation of the powder.[4]

Experimental Protocols
How do | prepare a stock solution of CC-401 dihydrochloride?

CC-401 dihydrochloride is soluble in both water and DMSO.

Materials:
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CC-401 dihydrochloride powder

Sterile, high-purity water or DMSO

Vortex mixer or sonicator

Sterile microcentrifuge tubes or vials
Protocol:

o Determine the Desired Concentration: Decide on the final concentration of your stock
solution (e.g., 10 mM, 50 mM, or 100 mM).

o Calculate the Required Mass: Based on the molecular weight of CC-401 dihydrochloride
(461.39 g/mol ), calculate the mass of the compound needed. Note that the batch-specific
molecular weight may vary due to hydration.

» Weigh the Compound: Carefully weigh the calculated amount of CC-401 dihydrochloride
powder.

 Dissolve in Solvent: Add the appropriate volume of water or DMSO to the powder.

o Ensure Complete Dissolution: Vortex or sonicate the solution until the compound is
completely dissolved. Visually inspect for any undissolved particles. For DMSO, gentle
warming may aid dissolution.[5]

o Storage of Stock Solution: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C.

Solubility Data

Maximum Concentration Maximum Concentration
Solvent

(mg/mL) (mM)
Water 46.14 100
DMSO 46.14 100
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Data from Tocris Bioscience

Troubleshooting Guide

Below is a troubleshooting guide to address common issues that may arise during experiments

with CC-401 dihydrochloride.

Potential Cause Recommended Solution

Compound Degradation g Use Freshly Prepared Solutions

A

Observed Problem

Compound Precipitation in Solution »-( Exceeded Solubility Limit =
Repeated Freeze-Thaw Cycles =
»| Improper Storage =

Click to download full resolution via product page
Caption: Troubleshooting workflow for CC-401 dihydrochloride experiments.

Signaling Pathway

The following diagram illustrates the simplified signaling pathway inhibited by CC-401.
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Caption: Inhibition of the JNK signaling pathway by CC-401.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CC-401 dihydrochloride long-term storage and
handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1150315#cc-401-dihydrochloride-long-term-storage-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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